Cas no 2306263-76-1 (5-bromo-2-(difluoromethoxy)quinoxaline)

• Product Name: 5-bromo-2-(difluoromethoxy)quinoxaline
• CAS No: 2306263-76-1
• MF: C₉H₅BrF₂N₂O
• MW: 275.049607992172
• CID: 5290022
• Update Time: 2026-03-10

5-bromo-2-(difluoromethoxy)quinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 5-bromo-2-(difluoromethoxy)-
• 5-bromo-2-(difluoromethoxy)quinoxaline

• Inchi： 1S/C9H5BrF2N2O/c10-5-2-1-3-6-8(5)13-4-7(14-6)15-9(11)12/h1-4,9H
• InChI Key： MUGQGTVMSSFLLU-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Br)C=CC=2)N=CC=1OC(F)F

Additional information on 5-bromo-2-(difluoromethoxy)quinoxaline

Comprehensive Overview of 5-bromo-2-(difluoromethoxy)quinoxaline (CAS No. 2306263-76-1): Properties, Applications, and Research Insights

5-bromo-2-(difluoromethoxy)quinoxaline (CAS No. 2306263-76-1) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoxaline derivative features a unique bromine substitution at the 5-position and a difluoromethoxy group at the 2-position, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₅BrF₂N₂O, and precise structural attributes contribute to its utility in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for fluorinated quinoxalines due to their enhanced metabolic stability and membrane permeability—a trend aligned with the pharmaceutical industry's focus on improved drug bioavailability. The incorporation of difluoromethoxy groups (a fluorine-based motif) is particularly noteworthy, as it often augments compounds' lipophilicity and resistance to enzymatic degradation. Researchers frequently search for terms like "quinoxaline synthesis methods" or "brominated heterocycles applications", reflecting the compound's relevance in modern medicinal chemistry.

From a synthetic perspective, 5-bromo-2-(difluoromethoxy)quinoxaline serves as a pivotal building block for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex biaryl structures. Its bromo substituent offers a reactive site for further functionalization, while the difluoromethoxy moiety provides steric and electronic modulation. These features align with the broader interest in tailored fluorination strategies, a topic frequently queried in AI-driven chemical databases.

Environmental and regulatory considerations also shape the discourse around this compound. As industries prioritize green chemistry principles, researchers explore solvent-free or catalytic methods to synthesize halogenated quinoxalines. The compound's stability under physiological conditions makes it a candidate for preclinical studies, though rigorous ADME/Tox profiling (Absorption, Distribution, Metabolism, Excretion, and Toxicology) remains essential—a point underscored by frequent searches for "quinoxaline safety data" and "fluorinated compound biodegradability".

In agrochemical applications, 5-bromo-2-(difluoromethoxy)quinoxaline derivatives exhibit promise as crop protection agents, leveraging their ability to interfere with pest-specific enzymes. This aligns with the global push for sustainable agriculture, where users often inquire about "low-residue pesticides" or "mode-of-action studies". The compound's structural tunability allows for optimization toward target-specific activity, reducing off-target effects.

Analytical characterization of CAS No. 2306263-76-1 typically involves NMR spectroscopy (notably ¹⁹F-NMR for the difluoromethoxy group), mass spectrometry, and HPLC purity assays. These techniques address common queries like "quinoxaline analytical methods" or "fluorine NMR chemical shifts". The compound's crystalline form may also be studied via X-ray diffraction, providing insights into its molecular packing and intermolecular interactions.

In conclusion, 5-bromo-2-(difluoromethoxy)quinoxaline exemplifies the intersection of structural innovation and applied research. Its dual functionality as a pharmaceutical intermediate and agrochemical precursor positions it at the forefront of specialty chemicals development. As search trends emphasize "fluorine in drug design" and "heterocyclic compound scalability", this compound's scientific and commercial trajectory remains a compelling subject for further exploration.